Cas no 1251558-08-3 (1-(2,4-dimethylphenyl)-4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazine)

• Product Name: 1-(2,4-dimethylphenyl)-4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazine
• CAS No: 1251558-08-3
• MF: C₂₁H₂₃N₅O
• MW: 361.440223932266
• CID: 5906613
• PubChem ID: 49665786
• Update Time: 2025-05-22

1-(2,4-dimethylphenyl)-4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• [4-(2,4-dimethylphenyl)piperazin-1-yl]-(6-pyrazol-1-ylpyridin-3-yl)methanone
• AKOS024485750
• F3406-8165
• 1-(2,4-dimethylphenyl)-4-[6-(1H-pyrazol-1-yl)pyridine-3-carbonyl]piperazine
• 1251558-08-3
• (6-(1H-pyrazol-1-yl)pyridin-3-yl)(4-(2,4-dimethylphenyl)piperazin-1-yl)methanone
• 1-(2,4-dimethylphenyl)-4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazine

• Inchi： 1S/C21H23N5O/c1-16-4-6-19(17(2)14-16)24-10-12-25(13-11-24)21(27)18-5-7-20(22-15-18)26-9-3-8-23-26/h3-9,14-15H,10-13H2,1-2H3
• InChI Key： YWXCXKKKYWGYMI-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(C)C=C2C)CC1)(C1=CC=C(N2C=CC=N2)N=C1)=O

Computed Properties

• Exact Mass: 361.19026037g/mol
• Monoisotopic Mass: 361.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(2,4-dimethylphenyl)-4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazine

Comprehensive Analysis of 1-(2,4-dimethylphenyl)-4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazine (CAS No. 1251558-08-3)

The compound 1-(2,4-dimethylphenyl)-4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazine, identified by its CAS No. 1251558-08-3, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core coupled with a piperazine moiety and a pyrazole substituent, makes it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-(2,4-dimethylphenyl)-4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazine has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s structural complexity aligns with the growing trend of designing multi-target ligands, which are pivotal in addressing complex diseases such as cancer and neurodegenerative disorders. Its CAS No. 1251558-08-3 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science.

One of the key reasons behind the popularity of CAS No. 1251558-08-3 is its role in the development of small-molecule inhibitors. The pyridine and pyrazole rings in its structure are known to interact with various enzymes and receptors, making it a promising candidate for kinase inhibition. This has led to its inclusion in several patent applications, particularly in the fields of oncology and inflammatory diseases. Additionally, its piperazine component enhances solubility, a critical factor in drug formulation.

From an industrial perspective, the synthesis of 1-(2,4-dimethylphenyl)-4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazine involves sophisticated organic synthesis techniques, including cross-coupling reactions and catalytic hydrogenation. These methods are often optimized for scalability, ensuring that the compound can be produced in sufficient quantities for research and development. The CAS No. 1251558-08-3 is also associated with studies on green chemistry, where researchers aim to reduce the environmental impact of chemical synthesis.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, derivatives of 1-(2,4-dimethylphenyl)-4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazine have been explored for their herbicidal and insecticidal properties. This aligns with the global push for sustainable agriculture, where safer and more efficient crop protection agents are in high demand. Its pyrazole moiety, in particular, is known to exhibit pesticidal activity, making it a valuable scaffold for agrochemical innovation.

In the context of SEO optimization, searches for CAS No. 1251558-08-3 often include terms like "synthesis methods", "biological activity", and "applications in drug discovery". These long-tail keywords reflect the diverse interests of researchers and industry professionals. By focusing on these search trends, this article aims to provide a comprehensive resource that addresses both the scientific and practical aspects of this compound.

Another area of interest is the compound’s physicochemical properties, such as its logP (partition coefficient) and pKa values, which are critical for understanding its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. These properties are frequently queried in chemical databases, underscoring the importance of data-driven research in modern chemistry. The CAS No. 1251558-08-3 is also referenced in studies exploring structure-activity relationships (SAR), a cornerstone of rational drug design.

Looking ahead, the compound 1-(2,4-dimethylphenyl)-4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazine is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals. Its multi-functional structure and broad applicability make it a subject of ongoing research, with new findings regularly published in peer-reviewed journals. As the scientific community continues to unravel its potential, CAS No. 1251558-08-3 will undoubtedly remain a key player in the landscape of specialty chemicals.